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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanical strength of various Thiokol®
polysulfide polymer formulations. The data presented is intended to assist researchers and
professionals in selecting the appropriate material for their specific applications, ranging from
sealants and coatings to elastomers in advanced drug delivery systems. The information is
supported by experimental data and standardized testing protocols.

Comparative Mechanical Properties

The mechanical strength of Thiokol® formulations is a critical performance indicator for their
end-use applications. This is typically characterized by tensile strength, elongation, and
hardness. The following table summarizes the typical mechanical properties of several
common Thiokol® formulations. It is important to note that these values can be significantly
influenced by the curing agent, fillers, and plasticizers used in the final formulation.
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Thiokol® Tensile Strength .
. . Elongation (%) Hardness (Shore A)
Formulation (psi)
Thiokol® LP-2
_ 125-375[1] 100-550[1] 31-70[1]

(Experimental)
Thiokol® LP-32

_ ~88[2] ~203[2] 19[2]
(Unfilled)
Thiokol® LP-32 (with
50 pbw SRF Carbon ~612[2] ~290[2] 57[2]
Black)
Thiokol® 2235M 150-200[3] 500-550[3] 20-25
Thiokol® 2282 300 450-500 Not Specified

Note: The data for Thiokol® LP-2 is derived from an experimental translucent sealant

compound and shows a wide range based on formulation and aging conditions.[1] The
properties of Thiokol® LP-32 are highly dependent on the compounding ingredients, as
illustrated by the difference between the unfilled and carbon black-filled formulations.[2]

Experimental Protocols

The mechanical properties cited in this guide are determined using standardized test methods
developed by ASTM International. These protocols ensure consistency and comparability of
data across different materials and laboratories.

Tensile Strength and Elongation (ASTM D412)

This test method is used to evaluate the tensile (tension) properties of vulcanized thermoset
rubbers and thermoplastic elastomers.[4][5]

Methodology:

e Specimen Preparation: Test specimens are cut from a cured sheet of the Thiokol®
formulation into a dumbbell or "dog-bone" shape of a specified size.[6]
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o Gage Marks: Two marks are placed on the narrow section of the specimen at a set distance
apart to define the initial gage length.

» Testing Machine: The specimen is placed in the grips of a tensile testing machine.

o Extension: The grips are moved apart at a constant rate, typically 20 inches/minute,
stretching the specimen until it breaks.[5]

o Data Acquisition: The force required to stretch the specimen and the corresponding increase
in the distance between the gage marks are recorded throughout the test.

Key Properties Measured:
o Tensile Strength: The maximum stress the material can withstand before breaking.[7]

» Ultimate Elongation: The percentage increase in the length of the specimen at the point of
rupture.[7]

o Tensile Stress at a Given Elongation (Modulus): The stress required to stretch the material to
a specific elongation, which indicates the material's stiffness.[7]

Hardness (ASTM D2240)

This test method determines the indentation hardness of rubber and elastomeric materials
using a device called a durometer.[8][9]

Methodology:

e Specimen Preparation: The test specimen should have a minimum thickness of 6 mm and a
flat surface.

o Durometer Selection: The appropriate durometer type is selected based on the expected
hardness of the material. For most Thiokol® elastomers, a Shore A durometer is used.[10]

o Measurement: The durometer is pressed firmly and vertically onto the surface of the
specimen. The indentor pin of the durometer penetrates the material, and the hardness
reading is taken from the dial or digital display.[11][12]
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» Readings: Multiple readings are taken at different locations on the specimen and averaged to
obtain a representative hardness value.

Hardness Value: The hardness is reported on a scale of 0 to 100, with higher numbers
indicating greater resistance to indentation and thus, a harder material.

Experimental Workflow for Mechanical Strength
Testing

The following diagram illustrates the typical workflow for evaluating the mechanical strength of
a Thiokol® formulation.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Formulation Preparation

Select Thiokol® Polymer, Curing Agent, Fillers, and Plasticizers

:
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Caption: Workflow for Thiokol® mechanical strength testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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